Cas no 1284546-88-8 (Pyrimidine, 4-chloro-2-(1,1-dimethylethyl)-6-ethyl-5-methyl- )

• Product Name: Pyrimidine, 4-chloro-2-(1,1-dimethylethyl)-6-ethyl-5-methyl-
• CAS No: 1284546-88-8
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• CID: 5250229
• Update Time: 2025-10-28

Pyrimidine, 4-chloro-2-(1,1-dimethylethyl)-6-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(1,1-dimethylethyl)-6-ethyl-5-methylpyrimidine (ACI)
• Pyrimidine, 4-chloro-2-(1,1-dimethylethyl)-6-ethyl-5-methyl-

• Inchi： 1S/C11H17ClN2/c1-6-8-7(2)9(12)14-10(13-8)11(3,4)5/h6H2,1-5H3
• InChI Key： MGEVVIOLOSSJMV-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(CC)N=C(C(C)(C)C)N=1

Additional information on Pyrimidine, 4-chloro-2-(1,1-dimethylethyl)-6-ethyl-5-methyl-

Recent Advances in the Study of Pyrimidine Derivative 1284546-88-8 and Its Potential Applications in Chemical Biology and Medicine

The pyrimidine derivative with the CAS number 1284546-88-8, specifically identified as Pyrimidine, 4-chloro-2-(1,1-dimethylethyl)-6-ethyl-5-methyl-, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including but not limited to anticancer, antiviral, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy in preclinical models.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. Preliminary findings suggest that 1284546-88-8 exhibits selective inhibition against specific kinase targets, making it a candidate for further development in targeted cancer therapies. Structural-activity relationship (SAR) studies have been conducted to modify the pyrimidine core, aiming to enhance its binding affinity and reduce off-target effects.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in antiviral applications. The COVID-19 pandemic has underscored the need for novel antiviral agents, and pyrimidine derivatives have been at the forefront of this research. Early-stage studies indicate that 1284546-88-8 may interfere with viral replication mechanisms, although further validation in in vivo models is required to confirm its efficacy and safety profile.

The synthetic chemistry community has also made strides in optimizing the production of 1284546-88-8. Traditional synthetic routes often involve multi-step processes with low yields and high costs. However, recent advancements in catalytic methods and green chemistry have enabled more efficient and scalable synthesis of this compound. These improvements are critical for facilitating large-scale production and subsequent clinical trials.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 1284546-88-8, such as its bioavailability and metabolic stability, need further investigation. Additionally, comprehensive toxicology studies are essential to ensure its safety for human use. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical therapeutic solutions.

In conclusion, the pyrimidine derivative 1284546-88-8 represents a compelling area of research in chemical biology and medicine. Its multifaceted biological activities and the ongoing advancements in its synthesis and application highlight its potential as a valuable therapeutic agent. Future research should focus on addressing the existing gaps in knowledge and advancing the compound through the drug development pipeline.